Cas no 1261995-23-6 (5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid)
1261995-23-6 structure
Product Name:5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid
CAS No:1261995-23-6
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322687
CID:2768241
PubChem ID:53228506
Update Time:2025-04-21
5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID90692039
- 5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
- MFCD18322687
- 5-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
- 1261995-23-6
- 4'-Chloro-4-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- 5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid
-
- MDL: MFCD18322687
- Inchi: 1S/C15H10ClFO4/c1-21-15(20)10-6-8(2-4-12(10)16)9-3-5-13(17)11(7-9)14(18)19/h2-7H,1H3,(H,18,19)
- InChI Key: POVPVEJFXXLGFW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C(=O)O)C=1)F
Computed Properties
- Exact Mass: 308.0251647Da
- Monoisotopic Mass: 308.0251647Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 63.6Ų
5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329964-5 g |
5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%; . |
1261995-23-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329964-5g |
5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%; . |
1261995-23-6 | 95% | 5g |
€1159.00 | 2025-04-21 |
5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
1261995-23-6 (5-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid) Related Products
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- 1261899-81-3(5-(2-Chloro-5-methoxycarbonylphenyl)-2-fluorobenzoic acid)
- 1261917-15-0(2-Chloro-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid)
- 1261893-29-1(6-Chloro-2-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid)
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- 1261994-87-9(2-chloro-4-(4-ethoxycarbonyl-3-fluorophenyl)benzoic Acid)
- 1261993-54-7(2-chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
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